Cas no 67305-45-7 (methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate)

Methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate is a brominated quinazoline derivative with significant utility in pharmaceutical and organic synthesis. Its structure features a reactive ester group and a bromine substituent, making it a versatile intermediate for further functionalization, particularly in the development of bioactive compounds. The 4-oxo-quinazoline core is notable for its role in medicinal chemistry, often serving as a scaffold for kinase inhibitors and other therapeutic agents. The bromine atom enhances reactivity for cross-coupling reactions, facilitating the introduction of diverse substituents. This compound is valued for its synthetic flexibility and potential applications in drug discovery and heterocyclic chemistry research.
methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate structure
67305-45-7 structure
Product Name:methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate
CAS No:67305-45-7
MF:C11H9BrN2O3
MW:297.104761838913
MDL:MFCD02958594
CID:4129624
PubChem ID:1187509
Update Time:2025-05-28

methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 3(4H)-Quinazolineacetic acid, 6-bromo-4-oxo-, methyl ester
    • methyl 2-(6-bromo-4-oxoquinazolin-3(4H)-yl)acetate
    • methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate
    • AKOS000126813
    • SY323950
    • 6-bromo-4-oxo-3(4H)-quinazolineacetic acid methyl ester
    • WS-02467
    • Oprea1_859062
    • methyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate
    • MFCD02958594
    • D85364
    • 67305-45-7
    • TQP0817
    • METHYL 2-(6-BROMO-4-OXOQUINAZOLIN-3-YL)ACETATE
    • MDL: MFCD02958594
    • Inchi: 1S/C11H9BrN2O3/c1-17-10(15)5-14-6-13-9-3-2-7(12)4-8(9)11(14)16/h2-4,6H,5H2,1H3
    • InChI Key: GVYDYMQWYJPXEK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(N(C=N2)CC(=O)OC)=O

Computed Properties

  • Exact Mass: 295.97965g/mol
  • Monoisotopic Mass: 295.97965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 59Ų

methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM428414-100mg
methyl 2-(6-bromo-4-oxoquinazolin-3(4H)-yl)acetate
67305-45-7 95%+
100mg
$88 2022-08-31
Chemenu
CM428414-250mg
methyl 2-(6-bromo-4-oxoquinazolin-3(4H)-yl)acetate
67305-45-7 95%+
250mg
$154 2022-08-31
Chemenu
CM428414-1g
methyl 2-(6-bromo-4-oxoquinazolin-3(4H)-yl)acetate
67305-45-7 95%+
1g
$180 2022-12-09
AstaTech
D85364-0.25/G
METHYL 2-(6-BROMO-4-OXOQUINAZOLIN-3(4H)-YL)ACETATE
67305-45-7 95%
0.25g
$183 2023-09-19
AstaTech
D85364-1/G
METHYL 2-(6-BROMO-4-OXOQUINAZOLIN-3(4H)-YL)ACETATE
67305-45-7 95%
1g
$367 2023-09-19
eNovation Chemicals LLC
Y1102214-1G
methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate
67305-45-7 95%
1g
$195 2024-07-21
eNovation Chemicals LLC
Y1102214-5G
methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate
67305-45-7 95%
5g
$555 2024-07-21
eNovation Chemicals LLC
Y1102214-10G
methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate
67305-45-7 95%
10g
$930 2024-07-21
eNovation Chemicals LLC
Y1102214-25G
methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate
67305-45-7 95%
25g
$1860 2024-07-21
abcr
AB577609-1 g
Methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate; .
67305-45-7
1g
€298.00 2022-12-11

Additional information on methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate

Comprehensive Overview of Methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate (CAS No. 67305-45-7)

Methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate (CAS No. 67305-45-7) is a specialized organic compound widely recognized for its potential applications in pharmaceutical research and material science. This quinazoline derivative features a bromine substituent at the 6-position and an ester functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

The compound's molecular formula (C11H9BrN2O3) and molecular weight (297.11 g/mol) are critical for researchers designing novel therapeutics. Recent studies highlight its role in modulating enzyme activity, with potential implications for treating inflammatory and metabolic disorders. As interest in quinazoline-based drugs grows, methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate has become a focal point for optimizing drug efficacy and selectivity.

In material science, this compound's photophysical properties are under investigation for applications in organic electronics, such as OLEDs and sensors. Its bromine atom offers a reactive site for further functionalization, enabling the development of advanced polymers and coatings. Researchers are also exploring its use in catalysis, where its electron-deficient quinazoline core may facilitate unique reaction pathways.

Synthetic accessibility is another advantage of methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate. Standard protocols involve cyclocondensation of anthranilic acid derivatives followed by esterification. Recent advancements in green chemistry have optimized these processes to reduce waste and improve yields, aligning with the pharmaceutical industry's sustainability goals.

From a commercial perspective, demand for high-purity 67305-45-7 has risen due to its utility in high-throughput screening libraries. Suppliers now offer customized analytical certificates (HPLC, NMR) to meet stringent regulatory requirements. This trend reflects broader market shifts toward tailor-made intermediates for precision medicine.

Ongoing research addresses key questions about this compound's structure-activity relationships (SAR). Computational models predict favorable binding affinities with biological targets like EGFR and PARP, sparking innovation in cancer therapeutics. These developments coincide with rising Google searches for "quinazoline kinase inhibitors" and "brominated heterocycles drug discovery," indicating strong academic and industrial interest.

Safety profiles of methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate are well-documented in peer-reviewed literature. Standard handling procedures recommend personal protective equipment (PPE) during laboratory use, though it exhibits lower toxicity compared to analogous halogenated compounds. This characteristic enhances its appeal for scalable applications.

Future directions may explore its chiral derivatives for asymmetric synthesis or nanocarrier conjugation for targeted drug delivery. As the scientific community prioritizes fragment-based drug design, CAS 67305-45-7 stands poised to contribute significantly to next-generation pharmacophores.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.